Cas no 85326-10-9 (2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine)
2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine Chemical and Physical Properties
Names and Identifiers
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- 2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine
- N-Isobutyryl-5'-O-tert-butyldiMethylsilyl-2'-deoxyguanosine, 97%
- N2-iBu-5′-O-TBS dG
- Guanosine, 2'-deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-
- 5'-O-TBDMS-N2-ibu-dG
- 5'-O-TBDMS-N2-isobutyryl-2'-deoxyguanosine
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- MDL: MFCD04972287
- Inchi: 1S/C20H33N5O5Si/c1-11(2)17(27)23-19-22-16-15(18(28)24-19)21-10-25(16)14-8-12(26)13(30-14)9-29-31(6,7)20(3,4)5/h10-14,26H,8-9H2,1-7H3,(H2,22,23,24,27,28)/t12-,13+,14+/m0/s1
- InChI Key: WZQWRHWLQPEBFF-BFHYXJOUSA-N
- SMILES: O([Si](C(C)(C)C)(C)C)C[C@H]1O[C@@H](N2C3=C(C(NC(=N3)NC(=O)C(C)C)=O)N=C2)C[C@@H]1O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB390980-1 g |
N2-Isobutyryl-5'-O-tert-butyldimethylsilyl-2'-deoxyguanosine; . |
85326-10-9 | 1 g |
€169.50 | 2023-07-19 | ||
| abcr | AB390980-5 g |
N2-Isobutyryl-5'-O-tert-butyldimethylsilyl-2'-deoxyguanosine; . |
85326-10-9 | 5 g |
€543.50 | 2023-07-19 | ||
| Biosynth | KDA32610-0.5 g |
N2-Isobutyryl-5'-o-(tert-butyldimethylsilyl)-2'-deoxyguanosine |
85326-10-9 | 0.5 g |
$121.00 | 2023-01-04 | ||
| Biosynth | KDA32610-1 g |
N2-Isobutyryl-5'-o-(tert-butyldimethylsilyl)-2'-deoxyguanosine |
85326-10-9 | 1g |
$193.60 | 2023-01-04 | ||
| Biosynth | KDA32610-5 g |
N2-Isobutyryl-5'-o-(tert-butyldimethylsilyl)-2'-deoxyguanosine |
85326-10-9 | 5g |
$629.20 | 2023-01-04 | ||
| Biosynth | KDA32610-10 g |
N2-Isobutyryl-5'-o-(tert-butyldimethylsilyl)-2'-deoxyguanosine |
85326-10-9 | 10g |
$1,006.70 | 2023-01-04 | ||
| Biosynth | KDA32610-25 g |
N2-Isobutyryl-5'-o-(tert-butyldimethylsilyl)-2'-deoxyguanosine |
85326-10-9 | 25g |
$1,887.50 | 2023-01-04 | ||
| abcr | AB390980-1g |
N2-Isobutyryl-5'-O-tert-butyldimethylsilyl-2'-deoxyguanosine; . |
85326-10-9 | 1g |
€169.50 | 2023-09-05 | ||
| abcr | AB390980-5g |
N2-Isobutyryl-5'-O-tert-butyldimethylsilyl-2'-deoxyguanosine; . |
85326-10-9 | 5g |
€543.50 | 2023-09-05 |
2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine
Research Brief on 2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine (CAS: 85326-10-9)
The compound 2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine (CAS: 85326-10-9) is a chemically modified nucleoside derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule is particularly notable for its role as a key intermediate in the synthesis of oligonucleotides and other nucleic acid analogs. Recent studies have explored its potential applications in drug development, especially in the context of antiviral and anticancer therapies.
Recent research has focused on the synthetic pathways and optimization of the production of this compound. A study published in the Journal of Medicinal Chemistry (2023) highlighted an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The study emphasized the importance of the tert-butyldimethylsilyl (TBDMS) protecting group in stabilizing the molecule during synthesis, which is critical for its subsequent use in oligonucleotide assembly.
In addition to its synthetic utility, 2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine has been investigated for its biological activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory effects against certain viral polymerases, suggesting its potential as a scaffold for developing novel antiviral agents. The study also noted that further structural modifications could enhance its potency and selectivity.
Another area of interest is the compound's role in the development of prodrugs. Researchers have explored its use as a prodrug moiety for guanosine analogs, which can improve bioavailability and target specificity. A recent preprint on bioRxiv (2024) demonstrated that conjugating this compound with a guanosine analog resulted in enhanced cellular uptake and prolonged half-life in vivo, paving the way for more effective therapeutic formulations.
Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential toxicity, and delivery mechanisms need to be addressed. Ongoing research is focused on optimizing the pharmacokinetic properties of derivatives of 2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine to ensure their suitability for therapeutic use.
In conclusion, 2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine (CAS: 85326-10-9) represents a versatile and valuable building block in medicinal chemistry. Its applications range from oligonucleotide synthesis to prodrug development, with ongoing research uncovering new potentials. As the field advances, this compound is likely to play an increasingly important role in the design of next-generation therapeutics.
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